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Compound of Interest

Compound Name: (-)-Lavandulyl acetate

Cat. No.: B1674580

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Lavandulyl acetate, a monoterpenoid ester found in lavender (Lavandula angustifolia)
essential oil, has garnered attention for its potential as a natural insect repellent.[1][2] These
application notes provide a comprehensive overview of its formulation for insect repellent
applications, summarizing available data, outlining experimental protocols, and identifying
areas for future research. While data on its larvicidal activity are available, further studies are
needed to fully elucidate its efficacy as a repellent against adult insects.[1][3]

Physicochemical Properties of (-)-Lavandulyl
Acetate

A clear understanding of the physicochemical properties of (-)-Lavandulyl acetate is essential
for developing stable and effective formulations.
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Property Value Reference
Molecular Formula C12H2002 [4]
Molecular Weight 196.29 g/mol [4]

Colorless clear oily liquid
Appearance . [5]
(estimated)

Specific Gravity 0.909 to 0.915 @ 25°C [5]
Boiling Point 228t0 229 °C @ 760 mmHg [5]
Flash Point 70.56 °C (159.00 °F) [5]
N Soluble in alcohol, insoluble in
Solubility [5]
water

Efficacy Data

Current research primarily highlights the larvicidal properties of (-)-Lavandulyl acetate against
various mosquito species. Data on its repellent efficacy against adult mosquitoes, particularly
the Complete Protection Time (CPT), is limited and presents a critical area for future
investigation.

Larvicidal Activity

(-)-Lavandulyl acetate has demonstrated significant toxicity to the larvae of several medically
important mosquito species.

Exposure Time

Mosquito Species LCso (pg/mL) (hours) Reference
Anopheles subpictus 4.17 24 [1][3]
Aedes albopictus 4.60 24 [11[3]

Culex

_ ) 5.11 24 [1]I3]
tritaeniorhynchus
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Formulation Protocols

While specific formulations for pure (-)-Lavandulyl acetate are not readily available in the
literature, established protocols for essential oil-based topical repellents can be adapted. The
key is to create a stable emulsion or solution that allows for a controlled release of the active
ingredient.

General Formulation Workflow

The following diagram illustrates a general workflow for developing a topical insect repellent
formulation containing (-)-Lavandulyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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